3,4,5-Trimethoxycocaine hydrochloride
3,4,5-Trimethoxycocaine hydrochloride
Brand Name:
Vulcanchem
CAS No.:
156301-59-6
VCID:
VC0185650
InChI:
InChI=1S/C20H27NO7/c1-21-12-6-7-13(21)17(20(23)27-5)14(10-12)28-19(22)11-8-15(24-2)18(26-4)16(9-11)25-3/h8-9,12-14,17H,6-7,10H2,1-5H3/t12-,13+,14-,17+/m0/s1
SMILES:
CN1C2CCC1C(C(C2)OC(=O)C3=CC(=C(C(=C3)OC)OC)OC)C(=O)OC
Molecular Formula:
C20H27NO7
Molecular Weight:
393.436
3,4,5-Trimethoxycocaine hydrochloride
CAS No.: 156301-59-6
Main Products
VCID: VC0185650
Molecular Formula: C20H27NO7
Molecular Weight: 393.436
CAS No. | 156301-59-6 |
---|---|
Product Name | 3,4,5-Trimethoxycocaine hydrochloride |
Molecular Formula | C20H27NO7 |
Molecular Weight | 393.436 |
IUPAC Name | methyl (1S,3S,4R,5R)-8-methyl-3-(3,4,5-trimethoxybenzoyl)oxy-8-azabicyclo[3.2.1]octane-4-carboxylate |
Standard InChI | InChI=1S/C20H27NO7/c1-21-12-6-7-13(21)17(20(23)27-5)14(10-12)28-19(22)11-8-15(24-2)18(26-4)16(9-11)25-3/h8-9,12-14,17H,6-7,10H2,1-5H3/t12-,13+,14-,17+/m0/s1 |
Standard InChIKey | QXCDXRYKFKIOPT-QDEZUTFSSA-N |
SMILES | CN1C2CCC1C(C(C2)OC(=O)C3=CC(=C(C(=C3)OC)OC)OC)C(=O)OC |
Synonyms | 3,4,5-Trimethoxycocaine hydrochloride |
Last Modified | Aug 20 2021 |
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